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Compound of Interest

Compound Name: Desmethyl formetanate

Cat. No.: B15191703

For Researchers, Scientists, and Drug Development Professionals

Introduction

Desmethyl formetanate, a primary metabolite of the carbamate insecticide formetanate, is a
compound of significant interest in the fields of toxicology, environmental science, and drug
development. Understanding its chemical properties, metabolic fate, and biological activity is
crucial for a comprehensive assessment of the parent compound's safety and environmental
impact. This technical guide provides a detailed overview of the core chemical and biological
characteristics of desmethyl formetanate, supported by available scientific data.

Chemical Properties

Desmethyl formetanate, systematically named m-[[(methylamino)methyleneJamino]phenyl-N-
methylcarbamate, is formed through the N-demethylation of formetanate. While extensive
experimental data for desmethyl formetanate is not readily available in public literature, its
fundamental properties can be inferred from its chemical structure and data on the parent
compound.
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Property Value Source
3-
IUPAC Name {[methylamino(methylene)]ami Inferred

no}phenyl methylcarbamate

Molecular Formula C10H13N302 Inferred

Molecular Weight 207.23 g/mol Inferred
267 mg/kg (young adult); 295

Acute Oral LD50 (Rats) gkg (young ) [1]
mg/kg

Note: The molecular formula and weight are inferred based on the demethylation of
formetanate (C11H15N302). Further experimental verification is required for definitive values.

Metabolism and Signaling Pathway

Formetanate undergoes metabolic transformation in biological systems, primarily through
hydrolysis and N-demethylation. The N-demethylation of the dimethylamino group of
formetanate leads to the formation of desmethyl formetanate. This metabolic process is a key
step in the detoxification pathway of the parent insecticide.

The primary mechanism of action for both formetanate and its metabolite, desmethyl
formetanate, is the inhibition of the enzyme acetylcholinesterase (AChE).[1] AChE is critical for
the breakdown of the neurotransmitter acetylcholine at cholinergic synapses. Inhibition of AChE
leads to an accumulation of acetylcholine, resulting in overstimulation of nerve impulses, which
can cause a range of toxic effects.

Below is a diagram illustrating the metabolic pathway from formetanate to desmethyl
formetanate and the subsequent mechanism of action.
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Metabolic conversion of formetanate and its mechanism of action.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of desmethyl
formetanate are not extensively documented in publicly accessible literature. However,
general methodologies for the analysis of carbamate metabolites can be adapted.
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General Analytical Method for Carbamate Metabolites

A common approach for the determination of formetanate and its metabolites in biological and
environmental samples involves liquid chromatography-tandem mass spectrometry (LC-
MS/MS).

1. Sample Preparation:

o Extraction: Samples (e.qg., tissue, soil, water) are typically extracted with an organic solvent
such as acetonitrile, often with the addition of a small amount of acid to improve stability.

o Cleanup: The crude extract is then purified to remove interfering substances. This can be
achieved using solid-phase extraction (SPE) with cartridges containing materials like C18 or
graphitized carbon black.

2. LC-MS/MS Analysis:

o Chromatographic Separation: The purified extract is injected into a liquid chromatograph. A
reversed-phase column (e.g., C18) is commonly used to separate the analytes. The mobile
phase typically consists of a gradient of water and an organic solvent (e.g., acetonitrile or
methanol), often with additives like formic acid or ammonium acetate to enhance ionization.

e Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass
spectrometer. Electrospray ionization (ESI) in positive ion mode is a frequently used
ionization technique for carbamates. The mass spectrometer is operated in multiple reaction
monitoring (MRM) mode to specifically detect and quantify the parent and daughter ions of
desmethyl formetanate.

Below is a generalized workflow for the analysis of desmethyl formetanate.
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Generalized workflow for the analysis of desmethyl formetanate.

Toxicological Profile

The available toxicological data indicates that desmethyl formetanate is less acutely toxic
than its parent compound, formetanate.[1] The oral LD50 in young adult rats for desmethyl
formetanate is 267 mg/kg, compared to significantly lower values for formetanate
hydrochloride, indicating a lower immediate toxicity.[1] However, as a cholinesterase inhibitor, it
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still poses a potential risk, and its contribution to the overall toxicity of formetanate exposure
should be considered.

Conclusion

Desmethyl formetanate is a key metabolite in the biotransformation of the insecticide
formetanate. While it exhibits lower acute toxicity than the parent compound, its role as a
cholinesterase inhibitor warrants careful consideration in risk assessments. Further research is
needed to fully characterize its chemical and physical properties, refine analytical
methodologies, and elucidate its specific toxicological profile. This in-depth guide provides a
foundational understanding for researchers and professionals working with this important
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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